Cas no 1091613-74-9 ((1-methanesulfonylpiperidin-2-yl)methanamine hydrochloride)

• Product Name: (1-methanesulfonylpiperidin-2-yl)methanamine hydrochloride
• CAS No: 1091613-74-9
• MF: C₇H₁₇ClN₂O₂S
• MW: 228.740079641342
• MDL: MFCD28397724
• CID: 4570893
• PubChem ID: 119031233
• Update Time: 2025-10-30

(1-methanesulfonylpiperidin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-methanesulfonylpiperidin-2-yl)methanamine hydrochloride

• MDL： MFCD28397724
• Inchi： 1S/C7H16N2O2S.ClH/c1-12(10,11)9-5-3-2-4-7(9)6-8;/h7H,2-6,8H2,1H3;1H
• InChI Key： UTCIFCWZRJDSFL-UHFFFAOYSA-N
• SMILES： C(C1CCCCN1S(C)(=O)=O)N.[H]Cl

Additional information on (1-methanesulfonylpiperidin-2-yl)methanamine hydrochloride

Comprehensive Overview of (1-methanesulfonylpiperidin-2-yl)methanamine hydrochloride (CAS No. 1091613-74-9)

(1-methanesulfonylpiperidin-2-yl)methanamine hydrochloride is a specialized chemical compound with significant applications in pharmaceutical research and development. Its unique structure, featuring a piperidine core modified with a methanesulfonyl group and an amine hydrochloride moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1091613-74-9, is frequently searched in scientific databases, reflecting its relevance in drug discovery and medicinal chemistry.

In recent years, the demand for piperidine derivatives has surged due to their role in designing CNS-targeting drugs and enzyme inhibitors. Researchers are particularly interested in how the methanesulfonyl group enhances metabolic stability and bioavailability, a topic often discussed in forums and publications. The hydrochloride salt form (hydrochloride) further improves solubility, a critical factor for oral drug formulations, aligning with current trends in preclinical development.

The compound's mechanism of action is often explored in studies related to G-protein-coupled receptors (GPCRs) and neurotransmitter modulation. These areas are highly searched in academic and industrial settings, as GPCRs represent a major target class for FDA-approved drugs. Its potential applications in neurodegenerative disease research (e.g., Alzheimer's and Parkinson's) have also garnered attention, linking it to trending topics in biomedical innovation.

From a synthetic perspective, (1-methanesulfonylpiperidin-2-yl)methanamine hydrochloride is often utilized in multistep organic synthesis. Its chiral center at the piperidine ring opens avenues for asymmetric catalysis, a hot topic in green chemistry circles. Laboratories frequently optimize routes to this compound to minimize byproduct formation, addressing the growing emphasis on sustainable chemistry practices.

Quality control of 1091613-74-9 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. These methods are critical for verifying the absence of genotoxic impurities, a key concern in pharmaceutical manufacturing. The compound's stability under various pH conditions is another frequently researched aspect, particularly for formulation scientists.

In summary, (1-methanesulfonylpiperidin-2-yl)methanamine hydrochloride exemplifies the intersection of medicinal chemistry and process optimization. Its CAS number 1091613-74-9 serves as a gateway to extensive literature on structure-activity relationships and drug design principles, making it a compound of enduring scientific interest.